Methyl 4-(4-bromobenzylamino)-3-nitrobenzoate

• Molecular Formula: C15H13BrN2O4
• Molecular Weight: 365.18 g/mol
• IUPAC Name: methyl 4-[(4-bromophenyl)methylamino]-3-nitrobenzoate
• InChI: InChI=1S/C15H13BrN2O4/c1-22-15(19)11-4-7-13(14(8-11)18(20)21)17-9-10-2-5-12(16)6-3-10/h2-8,17H,9H2,1H3
• InChI Key: XRBMFMXRLDYVKR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)NCC2=CC=C(C=C2)Br)[N+](=O)[O-]

Description

Methyl 4-(4-bromobenzylamino)-3-nitrobenzoate is a useful research compound. Its molecular formula is C15H13BrN2O4 and its molecular weight is 365.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The mixture of methyl 4-fluoro-3-nitrobenzoate (2 g, 10.1 mmol), (4-bromophenyl)methanamine (1.87 g, 10.1 mmol) and K2CO3 (2.77 g, 10.1 mmol) in TI-IF (40 mL) was stirred at 40° C. for 2 hrs, then the mixture was filtered and the filtrate was concentrated to get a yellow solid which was washed by MTBE and EtOAc (10/1,100 mL) to give the titled compound.